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Cat. No.: B15487814

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fundamental properties of the
indium-magnesium (In1Mgs) intermetallic compound. The information presented herein is
curated for researchers, scientists, and professionals in drug development who may encounter
or utilize magnesium-based alloys in their work. This document summarizes key
crystallographic, thermodynamic, and mechanical data, and details the experimental
methodologies for their determination.

Crystallographic Properties

The indium-magnesium system features several intermetallic compounds, with InMgs being a
key phase. The primary crystallographic structure reported for InMgs is the D019 ordered
structure.

Table 1: Crystallographic Data for InMgs
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Property Value Reference
Crystal System Hexagonal [1]
Space Group P6s/mmc (No. 194) [1]
Structure Type D019 (NisSn type) [1]
Lattice Parameter (a) ~0.641 nm [1]
Lattice Parameter (c) ~0.521 nm [1]

The D019 structure of InMgs is reported to be coherent with the a-Mg matrix in Mg-In alloys,
which has significant implications for the mechanical properties of these alloys through
precipitation strengthening.[1]

Thermodynamic Properties

The thermodynamic stability and phase transformations of the In-Mg system are crucial for the
synthesis and application of InMgs. The In-Mg binary phase diagram illustrates the stability
regions of various phases as a function of temperature and composition.

Table 2: Thermodynamic Data for the In-Mg System

Property Value

InMgs Formation Peritectic Reaction
Peritectic Temperature ~485 °C

Maximum Solubility of In in Mg ~53.5 wt.% at 484 °C

Indium-Magnesium Phase Diagram

The In-Mg binary phase diagram is characterized by the presence of several intermetallic
compounds, including InMgs, InMgz, InMg, InsMg, and InsMgz. The InMgs phase is not formed
by congruent melting but through a peritectic reaction.
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Caption: A schematic representation of the Indium-Magnesium binary phase diagram
highlighting the formation of the InMgs intermetallic compound.

Mechanical Properties

Detailed experimental data on the mechanical properties of the isolated InMgs intermetallic
compound are not extensively available in the public domain. However, the influence of indium
as an alloying element in magnesium provides insights into its potential effects. The formation
of coherent DO19-Mgsln precipitates within a magnesium matrix is a key strengthening
mechanism in Mg-In alloys.[1]

Table 3: Anticipated Effects on Mechanical Properties
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Property Expected Influence of InMgs Precipitates
Hardness Increase
Yield Strength Increase
Tensile Strength Increase
Ductility Dependent on precipitate size and distribution

Experimental Protocols

The characterization of the In-Mg system and the InMgs compound involves standard
metallographic and analytical techniques.

Synthesis of InMgs Alloys

A common method for the synthesis of In-Mg alloys for research purposes is induction melting.

Experimental Workflow for Alloy Synthesis
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Workflow for In-Mg Alloy Synthesis
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Caption: A typical experimental workflow for the synthesis of In-Mg alloys for microstructural
and property analysis.

Methodology:

o Material Preparation: High-purity magnesium (e.g., 99.9%) and indium (e.g., 99.99%) are
used as starting materials.

» Melting: The constituent elements are weighed to the desired stoichiometry (e.g., 75 at.%
Mg, 25 at.% In for InMgs) and placed in a crucible (e.g., graphite or alumina). The melting is
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carried out in an induction furnace under a protective, inert atmosphere (e.g., flowing argon)
to prevent oxidation.

o Homogenization: The resulting ingot is sealed in an evacuated quartz tube and subjected to
homogenization annealing at an elevated temperature (e.g., 450°C) for an extended period
(e.g., 4 hours or more) to ensure a uniform distribution of the elements.[1]

e Quenching: After homogenization, the sample is rapidly cooled by quenching in water to
retain the high-temperature phase structure.

Structural Characterization: X-ray Diffraction (XRD)

XRD is the primary technique for identifying the crystal structure and measuring the lattice
parameters of the InMgs phase.

Methodology:
o Sample Preparation: A small section of the synthesized alloy is ground into a fine powder.

o Data Acquisition: The powder sample is placed in a powder diffractometer. A monochromatic
X-ray beam (commonly Cu Ka radiation) is directed at the sample, and the intensity of the
diffracted X-rays is measured as a function of the diffraction angle (26).

» Data Analysis: The resulting diffraction pattern, a plot of intensity versus 26, is analyzed. The
positions of the diffraction peaks are used to determine the lattice parameters of the phases
present, and the overall pattern is compared to known crystallographic databases (e.g., the
Powder Diffraction File) to identify the crystal structure (e.g., DO1o for InMgs).

Thermodynamic Analysis: Differential Thermal Analysis
(DTA)

DTA is employed to determine the phase transition temperatures in the In-Mg system, which
are essential for constructing the phase diagram.

Methodology:

o Sample Preparation: A small, weighed amount of the alloy is placed in a sample crucible. An
inert reference material (e.g., alumina) is placed in an identical crucible.
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+ Heating and Cooling: The sample and reference are heated and cooled at a controlled,
constant rate in a furnace with a controlled atmosphere.

+ Temperature Measurement: Thermocouples measure the temperatures of the sample and
the reference. The difference in temperature (AT) between the sample and the reference is
recorded as a function of the furnace temperature.

+ Data Analysis: Thermal events in the sample, such as melting or solid-state phase
transformations, result in endothermic or exothermic peaks in the AT signal. The onset
temperatures of these peaks correspond to the phase transition temperatures.

Logical Relationships in the In-Mg System

The properties of In-Mg alloys are intrinsically linked to their composition and the resulting
microstructure.

Property Relationships in In-Mg Alloys
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Caption: The logical flow from alloy composition and processing to the final material properties
in the In-Mg system.

Conclusion

This technical guide has summarized the core fundamental properties of the In1iMgs
intermetallic compound. The crystallographic data identifies it as having a DO1s hexagonal
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structure. While specific quantitative mechanical properties for the isolated InMgs phase are not
readily available, its formation as a coherent precipitate is known to be a significant
strengthening mechanism in magnesium-indium alloys. The provided experimental protocols
for synthesis and characterization offer a foundational methodology for further research into
this and related materials. The continued investigation of the In-Mg system is warranted to fully
elucidate the properties of its intermetallic phases for potential applications in materials science
and beyond.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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